Cas no 2228770-22-5 (2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol
• CAS No: 2228770-22-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6341398
• PubChem ID: 165737190
• Update Time: 2025-05-24

2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol
• EN300-1831535
• 2228770-22-5

• Inchi： 1S/C9H14N2O/c1-9(10,7-12)5-8-3-2-4-11-6-8/h2-4,6,12H,5,7,10H2,1H3
• InChI Key： ZFFQKSIGRCXAEK-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=NC=CC=1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol

Introduction to 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol (CAS No. 2228770-22-5)

2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol, identified by the CAS number 2228770-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both amino and hydroxyl functional groups, along with a pyridine moiety. The presence of these functional groups not only makes it a versatile intermediate in synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and development.

The molecular structure of 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol consists of a propyl backbone substituted with an amino group at the second carbon atom, a methyl group at the same position, and a pyridine ring attached to the third carbon. This specific arrangement imparts unique chemical properties that make it particularly interesting for researchers exploring novel therapeutic agents. The pyridine ring, in particular, is known for its ability to interact with biological targets, making it a common feature in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The scaffold of 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol has been leveraged to design molecules with potential applications in treating conditions such as inflammation, neurodegenerative diseases, and cancer. The compound's ability to modulate enzyme activity through hydrogen bonding and other non-covalent interactions has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 2-amino-2-methyl-3-(pyridin-3-yl)propan-1-ol is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the pyridine ring have led to the discovery of novel kinase inhibitors, which are crucial in cancer therapy. The amino and hydroxyl groups also provide opportunities for further functionalization, allowing chemists to tailor the properties of the resulting compounds to meet specific pharmacological requirements.

The synthesis of 2-amino-2-methyl-3-(pyridin-3-y)propan-l -ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the practicality of producing the compound but also allow for greater control over its stereochemistry, which is often critical for biological activity.

Recent studies have highlighted the potential of 2-amino--methyl--(pyridin--3--yI)propan-l -ol in addressing unmet medical needs. For example, researchers have explored its interaction with enzymes implicated in metabolic disorders, demonstrating its ability to inhibit pathways relevant to diabetes and obesity. Additionally, its structural features have been exploited to design molecules with anti-inflammatory properties, targeting key inflammatory mediators such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings underscore the compound's versatility and its promise as a lead molecule in drug development.

The pharmacokinetic profile of 2-amino--methyl--(pyridin--3--yI)propan-l -ol is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and optimizing its formulation. Preliminary studies suggest that modifications to its molecular structure can significantly influence these parameters, making it possible to develop derivatives with improved bioavailability and reduced toxicity.

In conclusion, 2-amino--methyl--(pyridin--3--yI)propan-l -ol (CAS No. 2228770--22--5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups offer a rich foundation for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, 2-amino--methyl--(pyridin--3-yI)propan-l -ol is poised to play an increasingly important role in the development of next-generation medicines.